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Compound of Interest

Compound Name: 11-O-Methylpseurotin A
Cat. No.: B15586009
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the handling, storage, and use of
11-O-Methylpseurotin A, a fungal metabolite of the pseurotin family.[1] This document is
intended to support the reliable and reproducible use of this compound in research and
development settings.

Product Information

11-O-Methylpseurotin A is a natural product of mixed polyketide synthase-nonribosomal
peptide synthetase (PKS/NRPS) origin, isolated from the marine-derived fungus Aspergillus
fumigatus.[1][2][3] Its primary reported biological activity is the selective inhibition of a Hofl
deletion strain of Saccharomyces cerevisiae, suggesting a potential mechanism of action
related to the regulation of mitosis and cytokinesis.[2][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of 11-O-Methylpseurotin A is presented in
Table 1 for easy reference.
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Property Value Reference
CAS Number 956904-34-0 [6][7][8]
Molecular Formula C23H27NOs [6]119]
Molecular Weight 445.46 g/mol [61[719]
Appearance White solid powder [8][10]
Purity >98% [10]

Soluble in Dimethyl Sulfoxide
(DMSO), Ethanol, and
Methanol.[7][8][10] Limited

solubility in water.[5]

Solubility

Handling and Storage

Proper handling and storage are critical to maintain the integrity and activity of 11-O-
Methylpseurotin A.

Safety Precautions

e Hazard Statements: Harmful if swallowed. Very toxic to aquatic life with long-lasting effects.

[6]

o Precautionary Statements:

o

Wash skin thoroughly after handling.[11]

o

Do not eat, drink or smoke when using this product.[11]

[¢]

Avoid release to the environment.[6]

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[6]

[¢]

o

Wear protective gloves, protective clothing, eye protection, and face protection.
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side-shields, protective gloves, and a lab coat.[12] Handle in a well-ventilated

area or under a chemical fume hood.[12]

Storage Conditions

To prevent degradation, adhere to the following storage recommendations. The compound is

sensitive to temperature, light, and moisture.[5]

Storage )
Form Duration Notes
Temperature
Protect from light and
_ moisture.[7] Store in a
Solid Powder -20°C Up to 2 years )
desiccated, dark
environment.[5]
o Aliquot to minimize
Stock Solution in
-80°C Up to 6 months freeze-thaw cycles.[5]
DMSO
[7]
Stock Solution in
4°C Up to 2 weeks For short-term use.[7]

DMSO

Experimental Protocols

The following protocols provide standardized procedures for the preparation of solutions and

assessment of stability.

Protocol 1: Preparation of Stock and Working Solutions

This protocol details the preparation of a 10 mM stock solution in DMSO, a common starting
point for various assays.[7]

Materials:
¢ 11-O-Methylpseurotin A (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO, =99.7%)[7]
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Sterile microcentrifuge tubes

Analytical balance

Vortex mixer

Pipettes

Procedure:

Calculate Mass: Use the following formula to determine the mass of 11-O-Methylpseurotin
A required to prepare the desired stock solution concentration and volume:

o Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000[7]

o Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 445.46 g/mol /
1000 = 4.45 mq[7]

Weighing: In a sterile environment (e.g., laminar flow hood), carefully weigh the calculated
mass of 11-O-Methylpseurotin A and place it into a sterile microcentrifuge tube.[7]

Solvent Addition: Add the desired volume of anhydrous DMSO to the microcentrifuge tube.[7]

Dissolution: Vortex the tube for 1-2 minutes until the solid is completely dissolved. Visually
inspect the solution to ensure no particulate matter remains.[7] Sonication may be used to
aid dissolution, but avoid heating.[5]

Storage: Store the stock solution at -80°C in aliquots to avoid repeated freeze-thaw cycles.

[5107]

Note on Working Solutions: For agueous working solutions, perform serial dilutions from the

DMSO stock. Ensure the final DMSO concentration in the experimental medium is low (ideally

< 0.1%) to avoid solvent-mediated effects on cells.[5]

Protocol 2: General Stability Assessment using HPLC
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This protocol provides a framework for evaluating the stability of 11-O-Methylpseurotin A
under specific experimental conditions.[5]

Materials:

11-O-Methylpseurotin A solution of known concentration

HPLC system with a suitable detector (e.g., UV or Mass Spectrometry)

C18 reverse-phase HPLC column

Appropriate mobile phase (e.g., acetonitrile and water gradient)

Incubator, water bath, or light chamber for stress conditions
Procedure:
e Initial Analysis (Time Zero):

o Inject a sample of the freshly prepared 11-O-Methylpseurotin A solution onto the HPLC
system.

o Record the chromatogram and determine the peak area of the intact compound. This
serves as the baseline (100% stability).[5]

e Stress Conditions:

o Aliquot the solution into separate tubes for each condition to be tested (e.g., different pH
values, temperatures, light exposure).

o Incubate the samples under the desired stress conditions for a defined period.
e Time-Point Analysis:

o At predetermined time points, remove an aliquot from each stress condition.

o Inject the sample onto the HPLC system and record the chromatogram.

o Determine the peak area of the remaining intact 11-O-Methylpseurotin A.
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o Data Analysis:

o Calculate the percentage of the compound remaining at each time point relative to the
time-zero sample.

o Plot the percentage of the remaining compound versus time to determine the degradation
kinetics.[5]

Biological Activity and Mechanism of Action

The primary characterized biological activity of 11-O-Methylpseurotin A is its selective
inhibition of a Saccharomyces cerevisiae strain with a deletion of the HOF1 gene.[2][4][5] The
Hofl protein is a key regulator of cytokinesis, involved in coordinating actomyosin ring
contraction and septum formation.[5] This suggests that 11-O-Methylpseurotin A's
mechanism of action may involve the disruption of cell cycle control.[4]

While direct in-vivo efficacy studies on 11-O-Methylpseurotin A are limited, related pseurotins
have demonstrated anti-inflammatory and anti-cancer activities.[4] For instance, Pseurotin A
has shown effects in models of osteoporosis and hepatocellular carcinoma, and Pseurotin D
has demonstrated anti-inflammatory properties.[4] These activities are often attributed to the
modulation of key signaling pathways, such as the STAT pathway.[4]

Proposed Signaling Pathway In S. cerevisiae

The following diagram illustrates the proposed involvement of Hofl in the cytokinesis pathway
of S. cerevisiae and the potential inhibitory role of 11-O-Methylpseurotin A.

Mitosis Cytokinesis

Mitotic Exit Network Actvates ¢ Coordinates Actomyosin Ring Contraction
______________________ > Coordinates
ST Inhibits (in hof1A context) Septum Formation
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Caption: Proposed role of Hofl in yeast cytokinesis and potential inhibition by 11-O-
Methylpseurotin A.

Experimental Workflows

The following diagram outlines a general workflow for conducting in-vitro cell-based assays
with 11-O-Methylpseurotin A.
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Caption: General workflow for in-vitro experiments using 11-O-Methylpseurotin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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